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Compound of Interest

Compound Name: Calcium saccharin

Cat. No.: B1199066 Get Quote

Proper disposal of laboratory chemicals is a critical component of ensuring a safe and

compliant research environment. This document provides detailed procedural guidance for the

proper disposal of Calcium Saccharin, tailored for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling for Disposal
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE): Wear safety glasses with side-shields, chemical-

resistant gloves, and a lab coat.[1] If there is a risk of generating dust, an effective dust mask

or respirator should be worn.[1]

Ventilation: Always handle calcium saccharin for disposal in a well-ventilated area or under

a chemical fume hood to avoid inhalation of dust.[2]

Spill Management: In case of a spill, prevent dust formation.[2] Collect the spilled material

using spark-proof tools and place it in a suitable, closed container for disposal.[2] Avoid

letting the chemical enter drains.[2]

Regulatory Overview
Calcium saccharin holds a unique regulatory status. While historically listed as a hazardous

waste, this classification has been revised.
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Federal Declassification: The U.S. Environmental Protection Agency (EPA) has officially

removed saccharin and its salts, including calcium saccharin, from the list of hazardous

wastes (formerly RCRA Hazardous Waste No. U202).[3] A review by public health agencies

and the EPA concluded that these substances do not meet the criteria for being listed as

hazardous.[3]

Safety Data Sheet (SDS) Classification: Most Safety Data Sheets for calcium saccharin
state that it is not classified as a hazardous substance or mixture under GHS (Globally

Harmonized System of Classification and Labelling of Chemicals) and CLP (Classification,

Labelling and Packaging) regulations.[2][4]

Despite its non-hazardous classification at the federal level, disposal must always adhere to

institutional, state, and local regulations, which may have specific requirements.[1]

Data Summary: Hazard and Regulatory Status
The following table summarizes the key classification data for calcium saccharin.

Parameter Classification/Status Source

GHS Hazard Classification Not classified as hazardous [2][4]

U.S. EPA RCRA Status
Delisted as a hazardous waste

(formerly U202)
[3]

Sewer Disposal
Not recommended; do not

discharge to sewer systems
[2]

Primary Disposal Route
Sanitary landfill or licensed

chemical destruction plant
[2]

Step-by-Step Disposal Protocol
Follow this procedure for the safe and compliant disposal of calcium saccharin waste.

Step 1: Waste Characterization and Segregation
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Confirm Identity: Ensure the waste is solely calcium saccharin and not mixed with other

solvents, reagents, or hazardous chemicals. If it is part of a mixture, the entire mixture must

be treated as hazardous waste until proven otherwise.[5]

Segregate: Keep calcium saccharin waste separate from other chemical waste streams to

prevent unintended reactions.[5] Store it in a dedicated, clearly labeled, and tightly closed

container.[2]

Step 2: Consult Institutional and Local Guidelines

Contact EHS: Consult your institution's Environmental Health and Safety (EHS) department.

They will provide specific procedures that comply with local and state regulations.

Review Local Regulations: Be aware that state and local disposal regulations can be more

stringent than federal guidelines.[5]

Step 3: Preparing Solid Calcium Saccharin for Disposal

Containerization: Place the solid calcium saccharin waste into a suitable, sealed, and

properly labeled container. The label should clearly state "Calcium Saccharin" and indicate

that it is non-hazardous waste, pending EHS approval.

Collection: Arrange for pickup by your institution's waste management service as directed by

your EHS office. Some regulations may allow for disposal in normal solid waste, but this

must be explicitly approved by your institution.[6]

Step 4: Disposal of Empty Containers

Decontamination: Triple-rinse the empty container with a suitable solvent (e.g., water).[2]

Rinsate Collection: Collect the rinsate for disposal. While calcium saccharin is not

hazardous, it is best practice to avoid discharging chemical rinsate to the sewer.[2][7]

Consult your EHS office for guidance on disposing of the aqueous rinsate.

Final Disposal: Once cleaned, the container can be offered for recycling.[2] Alternatively,

puncture the container to prevent reuse and dispose of it in a sanitary landfill or as directed

by your EHS office.[2]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

calcium saccharin.
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Caption: Decision workflow for Calcium Saccharin disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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